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Compound of Interest

Compound Name: 9-Vinylcarbazole

Cat. No.: B074595 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of 9-
Vinylcarbazole is paramount to ensure laboratory safety and experimental integrity. This

document provides immediate, essential safety protocols and logistical plans for the use and

disposal of 9-Vinylcarbazole.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

9-Vinylcarbazole 1484-13-5 C14H11N

Hazard Identification and Classification
9-Vinylcarbazole is classified as a hazardous substance. The primary hazards are

summarized below.[1][2][3]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:[2]

Skull and crossbones: Indicates acute toxicity (fatal or toxic).

Health hazard: Signifies carcinogenicity, mutagenicity, reproductive toxicity, respiratory

sensitizer, target organ toxicity, or aspiration toxicity.

Environment: Denotes hazards to the aquatic environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 9-Vinylcarbazole to

minimize exposure and ensure personal safety.[1][2]
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is also recommended.

Protects against splashes and

dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.

Prevents skin contact, which

can be harmful and cause

sensitization.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust is generated, a

NIOSH-approved N95 dust

mask or higher is required.

Minimizes inhalation of harmful

dust or vapors.

Body Protection
Long-sleeved lab coat and

closed-toe shoes.

Provides a general barrier

against accidental spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 9-Vinylcarbazole is crucial. The following workflow outlines

the key steps from preparation to disposal.
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Preparation

Handling & Experimentation

Cleanup & Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Workspace (Fume Hood)

Weighing (in ventilated enclosure)

Proceed when ready

Transfer and Dissolution

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

After experiment completion

Doff and Dispose of Contaminated PPE

Segregate Solid Waste (Contaminated materials)

Dispose of single-use items

Label Waste Containers Clearly

Segregate Liquid Waste (Solvent mixtures)

Store in Designated Hazardous Waste Area

Click to download full resolution via product page

Caption: Workflow for Safely Handling 9-Vinylcarbazole.
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Disposal Plan
Proper disposal of 9-Vinylcarbazole and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.[1]

Solid Waste:

Unused 9-Vinylcarbazole, contaminated gloves, weigh boats, and other solid materials

must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams.

Liquid Waste:

Solutions containing 9-Vinylcarbazole should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Avoid disposing of 9-Vinylcarbazole solutions down the drain, as it is very toxic to aquatic

life.[1]

Container Disposal:

Empty containers should be rinsed three times with a suitable solvent. The rinsate should

be collected as hazardous liquid waste.

Once decontaminated, the container can be disposed of according to institutional

guidelines.

Professional Disposal:

All waste containing 9-Vinylcarbazole must be disposed of through a licensed hazardous

waste disposal company. Follow all local, state, and federal regulations.

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b074595?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH56174&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074595?utm_src=pdf-body
https://www.benchchem.com/product/b074595?utm_src=pdf-body
https://www.benchchem.com/product/b074595?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH56174&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation First Aid and Response Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention if irritation or a

rash occurs.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.

Ingestion

Fatal if swallowed.[1] Immediately call a poison

control center or doctor.[1] Do not induce

vomiting. Rinse mouth with water.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[1] Sweep up the

solid material, avoiding dust generation, and

place it in a sealed container for disposal.[1]

Clean the spill area with a suitable solvent and

decontaminating agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
9-Vinylcarbazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074595#personal-protective-equipment-for-handling-
9-vinylcarbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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